Cas no 1013634-99-5 (7-hydroxy-3-iodo-4h-chromen-4-one)

• Product Name: 7-hydroxy-3-iodo-4h-chromen-4-one
• CAS No: 1013634-99-5
• MF: C₉H₅IO₃
• MW: 288.038675069809
• MDL: MFCD20527708
• CID: 1128773
• PubChem ID: 59660642
• Update Time: 2025-04-20

7-hydroxy-3-iodo-4h-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-iodo-4h-chromen-4-one
• F2124-0964
• AE 200
• v-Triazolo[4,5-d]pyrimidin-7-ol
• v-Triazolo(4,5-d)pyrimidin-7-ol
• 7-Hydroxy-v-triazolo[d]pyrimidine
• 1H-1,2,3-Triazolo[4,5-d]pyrimidin-7-ol
• 6-hydro-3H-1,2,3-triazolo[5,4-d]pyrimidin-7-one
• 8-Azahypoxanthine
• 7-hydroxy-3-iodochromen-4-one
• 7-Hydroxy-3H-1,2,3-triazolo&lt
• 4,5-d&gt
• pyrimidine
• 7-Oxo-6,7-dihydro-3H-vic.-triazolo&lt
• pyrimidin
• 3H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-7-OL
• 4,5-dihydro-1H-triazolo[4,5-d]pyrimidin-4-ol
• 7-Hydroxy-v-triazolo(d)pyrimidine
• 8-aza-6-oxopurine
• 1,6-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 8-Azapurin-6-one
• F2124-0964; AE 200; v-Triazolo[4,5-d]pyrimidin-7-ol; v-Triazolo(4,5-d)pyrimidin-7-ol; 7-Hydroxy-v-triazolo[d]pyrimidine; 1H-1,2,3-Triazolo[4,5-d]pyrimidin-7-ol; 6-hydro-3H-1,2,3-triazolo[5,4-d]pyrimidin-7-one; 8-Azahypoxanthine; 7-hydroxy-3-iodochromen-4-one; 7-Hydroxy-3H-1,2,3-triazolo< 4,5-d> pyrimidine; 7-Oxo-6,7-dihydro-3H-vic.-triazolo< 4,5-d> pyrimidin; 3H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-7-OL; 8-azahypoxanthine; 4,5-di
• 7-HYDROXY-3-IODO-4H-CHROMEN-4-ONE(WXC06255)
• SCHEMBL2108389
• DB-124444
• 1013634-99-5
• MFCD20527708
• VLNVZSXVAGSIHK-UHFFFAOYSA-N
• AS-61495
• AKOS027253261

• MDL： MFCD20527708
• Inchi： 1S/C9H5IO3/c10-7-4-13-8-3-5(11)1-2-6(8)9(7)12/h1-4,11H
• InChI Key： VLNVZSXVAGSIHK-UHFFFAOYSA-N
• SMILES： IC1=COC2C=C(C=CC=2C1=O)O

Computed Properties

• Exact Mass: 287.92834g/mol
• Monoisotopic Mass: 287.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones